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Compound of Interest

Compound Name: Methyl 2-methoxy-6-nitrobenzoate

Cat. No.: B1315254 Get Quote

This guide provides an overview of the fundamental physicochemical properties of Methyl 2-
methoxy-6-nitrobenzoate, a compound of interest for researchers and professionals in the

field of drug development and chemical synthesis.

Physicochemical Data
The core molecular attributes of Methyl 2-methoxy-6-nitrobenzoate are summarized in the

table below. This data is essential for a variety of experimental and theoretical applications,

including reaction stoichiometry, analytical characterization, and computational modeling.

Property Value

Molecular Formula C9H9NO5

Molecular Weight 211.17 g/mol

Data sourced from Biotuva Life Sciences.[1]

Logical Relationship of Compound Properties
The following diagram illustrates the hierarchical relationship between the chemical name and

its derived molecular properties.
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Figure 1. Derivation of molecular properties from the chemical name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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